6-(4-benzylpiperazin-1-yl)-1-methyl-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 6-(4-benzylpiperazin-1-yl)-1-methyl-4-piperidin-1-ylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C22H29N7/c1-26-20-19(16-23-26)21(28-10-6-3-7-11-28)25-22(24-20)29-14-12-27(13-15-29)17-18-8-4-2-5-9-18/h2,4-5,8-9,16H,3,6-7,10-15,17H2,1H3
• InChI Key: SLQHAXDNYTVTDJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC(=N2)N3CCN(CC3)CC4=CC=CC=C4)N5CCCCC5
• Molecular Formula: C22H29N7
• Molecular Weight: 391.5 g/mol

Description

The compound “6-(4-benzylpiperazin-1-yl)-1-methyl-4-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidine” is a complex organic molecule that contains several functional groups and rings, including a benzyl group, two piperazine rings, and a pyrazolopyrimidine ring. These functional groups suggest that the compound could have a variety of chemical properties and potential uses, particularly in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or ring structure. Unfortunately, without specific information on the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains a pyrazolopyrimidine core, which is a fused ring system containing nitrogen atoms. Attached to this core are two piperazine rings, which are saturated six-membered rings containing two nitrogen atoms. One of these rings is substituted with a benzyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. The presence of multiple nitrogen atoms could make it a potential ligand for metal ions, and the aromatic ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of nitrogen atoms could result in hydrogen bonding, affecting its solubility and boiling point. The aromatic ring could contribute to its UV/Vis absorption properties.

Future Directions

Compounds with similar structures are often used in medicinal chemistry, so this compound could potentially be explored for biological activity. Future research could also investigate its physical and chemical properties, or develop new methods for its synthesis.